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Compound of Interest

Compound Name: Tert-butyl 7-hydroxyheptanoate

Cat. No.: B1465209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tert-butyl 7-hydroxyheptanoate is a bifunctional aliphatic linker molecule increasingly utilized

in the fields of medicinal chemistry and drug discovery. Its structure, featuring a hydroxyl group

at one end and a tert-butyl protected carboxylic acid at the other, makes it a versatile building

block for the synthesis of more complex molecules, such as Proteolysis Targeting Chimeras

(PROTACs) and other targeted drug conjugates.[1][2][3][4][5][6][7][8][9] The seven-carbon

chain provides a flexible spacer, which is often critical for optimizing the biological activity of the

final conjugate.[4][5] This guide provides a comprehensive overview of the chemical properties,

synthesis, and applications of tert-butyl 7-hydroxyheptanoate.

Chemical and Physical Properties
Tert-butyl 7-hydroxyheptanoate is a liquid at room temperature with the following properties:
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Property Value Reference(s)

Molecular Formula C₁₁H₂₂O₃ [10]

Molecular Weight 202.29 g/mol [10]

CAS Number 86013-78-7 [10]

Appearance Liquid [10]

Storage Temperature 4°C [10]

Purity (Typical) >95% [10]

Synthesis of Tert-butyl 7-hydroxyheptanoate
While various proprietary methods exist for the synthesis of tert-butyl 7-hydroxyheptanoate,

a common and straightforward approach involves the esterification of 7-hydroxyheptanoic acid

with tert-butanol under acidic conditions. Below is a representative experimental protocol.

Experimental Protocol: Esterification of 7-
Hydroxyheptanoic Acid
Materials:

7-Hydroxyheptanoic acid

Tert-butanol

Dichloromethane (DCM), anhydrous

N,N'-Dicyclohexylcarbodiimide (DCC)

4-(Dimethylamino)pyridine (DMAP)

Hydrochloric acid (1 M)

Saturated aqueous sodium bicarbonate solution

Brine
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Anhydrous magnesium sulfate

Silica gel for column chromatography

Ethyl acetate

Hexanes

Procedure:

In a round-bottom flask, dissolve 7-hydroxyheptanoic acid (1 equivalent) in anhydrous

dichloromethane.

Add tert-butanol (1.5 equivalents) and a catalytic amount of 4-(dimethylamino)pyridine

(DMAP) (0.1 equivalents) to the solution.

Cool the mixture to 0°C in an ice bath.

Slowly add a solution of N,N'-dicyclohexylcarbodiimide (DCC) (1.2 equivalents) in anhydrous

dichloromethane to the reaction mixture.

Allow the reaction to warm to room temperature and stir for 12-18 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) precipitate

and wash the solid with dichloromethane.

Combine the filtrate and washings and transfer to a separatory funnel.

Wash the organic layer sequentially with 1 M hydrochloric acid, saturated aqueous sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by silica gel column chromatography using a gradient of ethyl

acetate in hexanes to yield pure tert-butyl 7-hydroxyheptanoate.
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Safety Precautions: DCC is a potent allergen and should be handled with appropriate personal

protective equipment. All procedures should be carried out in a well-ventilated fume hood.

Spectroscopic Data (Predicted)
Disclaimer: The following spectral data is predicted based on the known chemical structure and

typical values for the functional groups present. Actual experimental values may vary.

¹H NMR (400 MHz, CDCl₃)
Chemical Shift
(ppm)

Multiplicity Integration Assignment

3.64 t, J = 6.6 Hz 2H -CH₂-OH

2.20 t, J = 7.5 Hz 2H -CH₂-COO-

1.68 - 1.52 m 4H
-CH₂-CH₂-OH, -CH₂-

CH₂-COO-

1.44 s 9H -C(CH₃)₃

1.42 - 1.30 m 4H -CH₂-CH₂-CH₂-

1.25 br s 1H -OH

¹³C NMR (100 MHz, CDCl₃)
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Chemical Shift (ppm) Assignment

173.5 C=O

80.3 -C(CH₃)₃

62.8 -CH₂-OH

35.4 -CH₂-COO-

32.5 -CH₂-CH₂-OH

28.1 -C(CH₃)₃

28.9 Alkyl CH₂

25.6 Alkyl CH₂

24.9 Alkyl CH₂

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Intensity Assignment

3400-3200 Broad O-H stretch (alcohol)

2935, 2860 Strong C-H stretch (aliphatic)

1730 Strong C=O stretch (ester)[11][12]

1250, 1150 Strong C-O stretch (ester)[11][12]

Applications in Drug Development
Tert-butyl 7-hydroxyheptanoate serves as a valuable bifunctional linker in the synthesis of

various drug candidates and chemical biology tools.[1] Its key features are the orthogonal

protecting groups—the hydroxyl group can be derivatized while the tert-butyl ester remains

intact, and vice versa. The tert-butyl ester can be selectively removed under acidic conditions

to reveal the carboxylic acid for further conjugation.[7]

The primary application of this linker is in the construction of PROTACs.[3][4][5][6][8] PROTACs

are heterobifunctional molecules that induce the degradation of a target protein of interest
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(POI) by bringing it into proximity with an E3 ubiquitin ligase.[5] The linker plays a crucial role in

determining the efficacy of a PROTAC by controlling the distance and orientation between the

POI-binding ligand and the E3 ligase ligand.[4][5] The flexible seven-carbon chain of tert-butyl
7-hydroxyheptanoate can be an optimal spacer for inducing the formation of a productive

ternary complex.[4]

Representative Workflow for PROTAC Synthesis
The following diagram illustrates a generalized workflow for the use of tert-butyl 7-
hydroxyheptanoate in the synthesis of a PROTAC.

Tert-butyl 7-hydroxyheptanoate Activated Linker
(e.g., mesylate, tosylate)

Activation

Linker-POI Conjugate
POI-binding

Ligand

E3 Ligase
Ligand

Final PROTAC
Amide coupling

Deprotection
(Acidic conditions)

Deprotected Linker-POI
Conjugate

Click to download full resolution via product page

Generalized workflow for PROTAC synthesis using a bifunctional linker.

Signaling Pathways and Logical Relationships
As a synthetic linker, tert-butyl 7-hydroxyheptanoate does not have its own signaling

pathway. Its role is to connect two active moieties, and the biological effect of the resulting

conjugate is determined by these moieties. The logical relationship in its application, for

instance in a PROTAC, is to facilitate the interaction between a target protein and an E3 ligase,

leading to the ubiquitination and subsequent degradation of the target protein.
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PROTAC-mediated Protein Degradation

PROTAC
(POI Ligand-Linker-E3 Ligand)

Ternary Complex
(POI-PROTAC-E3)

Protein of Interest (POI) E3 Ubiquitin Ligase

Polyubiquitinated POI

Ubiquitination

Ubiquitin

Proteasome

Recognition

Degraded Protein
Fragments

Degradation

Click to download full resolution via product page

Mechanism of action of a PROTAC facilitated by a linker.

Conclusion
Tert-butyl 7-hydroxyheptanoate is a key building block in modern drug discovery, offering a

flexible and versatile platform for the synthesis of bifunctional molecules. Its straightforward

synthesis and orthogonal protecting groups make it an attractive choice for researchers

developing targeted therapies such as PROTACs. A thorough understanding of its properties
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and applications is essential for its effective utilization in the design and synthesis of next-

generation therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bifunctional linkers - CD Biosynsis [biosynsis.com]

2. precisepeg.com [precisepeg.com]

3. Aliphatic Linkers | BroadPharm [broadpharm.com]

4. Current strategies for the design of PROTAC linkers: a critical review - PMC
[pmc.ncbi.nlm.nih.gov]

5. Application of Linkers in Chemical Biology [bldpharm.com]

6. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]

7. tert-butyl 7-hydroxyheptanoate, 86013-78-7 | BroadPharm [broadpharm.com]

8. ptc.bocsci.com [ptc.bocsci.com]

9. WO2007034909A1 - Process for production of (3r,5r)-7-amino-3,5-dihydroxyheptanoic
acid derivative - Google Patents [patents.google.com]

10. sigmaaldrich.com [sigmaaldrich.com]

11. spectroscopyonline.com [spectroscopyonline.com]

12. orgchemboulder.com [orgchemboulder.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Tert-butyl 7-
hydroxyheptanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1465209#what-is-tert-butyl-7-hydroxyheptanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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